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Compound of Interest

Compound Name: Usp1-IN-5

Cat. No.: B12389204

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Uspl-IN-5 is a potent and selective inhibitor of Ubiquitin-Specific Protease 1 (USP1), a
deubiquitinating enzyme (DUB) that plays a critical role in the DNA damage response (DDR)
and other cellular processes.[1] USP1, in complex with its cofactor UAF1, regulates the
Fanconi Anemia (FA) and Translesion Synthesis (TLS) pathways by deubiquitinating key
substrates such as FANCD2 and PCNA.[2][3][4][5][6] Dysregulation of USP1 activity is
implicated in various cancers, making it an attractive therapeutic target. These application
notes provide detailed protocols and guidelines for determining the optimal concentration of
Usp1-IN-5 for various biochemical and cellular experiments.

Quantitative Data Summary

The following table summarizes the available quantitative data for Usp1-IN-5 and other
relevant USP1 inhibitors. This information is crucial for designing experiments and selecting
appropriate concentration ranges.
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Target/Cell
Compound Assay Type Li IC50/EC50 Reference
ine

Biochemical

Uspl-IN-5 USP1 <50 nM [1]
Assay

Uspl-IN-5 Cell Viability MDA-MB-436 <50 nM [1]
Biochemical

ML323 USP1-UAF1 76 nM [2]
Assay (Ub-Rho)
Biochemical

ML323 ) USP1-UAF1 174 nM [2]
Assay (di-Ub)
Biochemical

ML323 Assay (Ub- USP1-UAF1 820 nM [2]
PCNA)

) ) Biochemical

Pimozide ) USP1-UAF1 2uM [7]
Assay (di-Ub)
Biochemical

GW7647 , USP1-UAF1 5uM [7]
Assay (di-Ub)

) . Cell Viability

Cisplatin +
(Colony H596 59 nM (EC50) 2]

ML323 (1:4) i
Formation)

Cisplatin + o
Cell Viability NCI-H596 2.8 uM (EC50) [7]

Pimozide (1:4)

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and experimental designs, the following diagrams are
provided.
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Caption: USP1 Signaling Pathway and Inhibition by Usp1-IN-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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